Cas no 1342036-75-2 (2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid)

2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid structure
1342036-75-2 structure
Product Name:2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid
CAS No:1342036-75-2
MF:C8H13N3O2
MW:183.207721471786
CID:6209121
PubChem ID:64451368
Update Time:2025-07-22

2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid
    • AKOS013774934
    • EN300-1123643
    • CS-0344563
    • 1342036-75-2
    • Inchi: 1S/C8H13N3O2/c1-6-2-4-10-11(6)5-3-7(9)8(12)13/h2,4,7H,3,5,9H2,1H3,(H,12,13)
    • InChI Key: ABRFTCSOPWHWKT-UHFFFAOYSA-N
    • SMILES: OC(C(CCN1C(C)=CC=N1)N)=O

Computed Properties

  • Exact Mass: 183.100776666g/mol
  • Monoisotopic Mass: 183.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.7
  • Topological Polar Surface Area: 81.1Ų

2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1123643-0.05g
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid
1342036-75-2 95%
0.05g
$1008.0 2023-10-26
Enamine
EN300-1123643-0.1g
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid
1342036-75-2 95%
0.1g
$1056.0 2023-10-26
Enamine
EN300-1123643-0.25g
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid
1342036-75-2 95%
0.25g
$1104.0 2023-10-26
Enamine
EN300-1123643-0.5g
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid
1342036-75-2 95%
0.5g
$1152.0 2023-10-26
Enamine
EN300-1123643-1.0g
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid
1342036-75-2
1g
$1543.0 2023-06-09
Enamine
EN300-1123643-2.5g
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid
1342036-75-2 95%
2.5g
$2351.0 2023-10-26
Enamine
EN300-1123643-5.0g
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid
1342036-75-2
5g
$4475.0 2023-06-09
Enamine
EN300-1123643-10.0g
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid
1342036-75-2
10g
$6635.0 2023-06-09
Enamine
EN300-1123643-1g
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid
1342036-75-2 95%
1g
$1200.0 2023-10-26
Enamine
EN300-1123643-5g
2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid
1342036-75-2 95%
5g
$3479.0 2023-10-26

Additional information on 2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid

Comprehensive Analysis of 2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid (CAS No. 1342036-75-2): Properties, Applications, and Research Insights

In the rapidly evolving field of pharmaceutical and biochemical research, 2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid (CAS No. 1342036-75-2) has emerged as a compound of significant interest. This unique molecule, characterized by its pyrazole and amino acid functional groups, offers a wide range of potential applications in drug discovery, peptide synthesis, and enzyme inhibition studies. Researchers are increasingly exploring its role in modulating biological pathways, particularly in the context of metabolic disorders and neurodegenerative diseases, which are among the most searched health topics globally.

The structural complexity of 2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid makes it a valuable building block in medicinal chemistry. Its CAS No. 1342036-75-2 is frequently queried in scientific databases, reflecting its growing relevance. The compound's hybrid structure, combining a 5-methylpyrazole moiety with a butanoic acid backbone, enables interactions with various biological targets. Recent studies highlight its potential as a precursor for small molecule inhibitors, a hot topic in cancer research and anti-inflammatory drug development.

From a synthetic perspective, 2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid poses intriguing challenges and opportunities. Its chirality and functional group compatibility are key factors driving its use in asymmetric synthesis, a trending area in organic chemistry. Laboratories focusing on green chemistry—another highly searched term—are investigating eco-friendly routes to synthesize this compound, aligning with the global push for sustainable science. The pyrazole ring in its structure is particularly noteworthy, as pyrazole derivatives are widely studied for their bioactivity and drug-like properties.

The physicochemical properties of CAS No. 1342036-75-2 have been the subject of extensive characterization. Its solubility profile, stability under physiological conditions, and pKa values are critical data points for researchers designing drug delivery systems—a frequently searched topic in pharmaceutical forums. The compound's logP and hydrogen bonding capacity suggest favorable bioavailability, making it attractive for oral drug formulations. These characteristics explain why queries about "2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid solubility" and "1342036-75-2 stability" are increasing in scientific search engines.

In the context of current research trends, 2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid is being evaluated for its potential in personalized medicine approaches. The rise of AI-driven drug discovery (a top-searched term in 2023) has accelerated investigations into this compound's structure-activity relationships. Computational chemists are particularly interested in how its molecular docking properties might contribute to targeted therapies for complex diseases. Furthermore, its potential applications in nutraceuticals and cosmeceuticals are being explored, tapping into the booming wellness industry.

Quality control and analytical methods for CAS No. 1342036-75-2 represent another area of active research. Advanced techniques like HPLC-MS and NMR spectroscopy—frequently searched analytical methods—are employed to ensure the compound's purity and confirm its structure. The development of robust analytical protocols for this molecule is crucial, especially as interest grows in its scale-up production for commercial applications. Researchers are also investigating its degradation pathways and impurity profiles, addressing common questions about compound stability during storage and handling.

The commercial landscape for 2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid is evolving rapidly. With increasing patent activity surrounding pyrazole-containing compounds, suppliers of CAS No. 1342036-75-2 are seeing growing demand from both academic and industrial researchers. The compound's appearance in high-throughput screening libraries and its potential as a pharmacophore in drug design continue to drive market interest. This aligns with the broader trend of searching for "novel bioactive compounds" and "emerging research chemicals" across scientific and business databases.

Looking ahead, the scientific community anticipates expanded applications for 2-amino-4-(5-methyl-1H-pyrazol-1-yl)butanoic acid in bioconjugation chemistry and proteomics research. Its unique structure makes it a candidate for developing chemical probes and activity-based protein profiling reagents—areas receiving significant attention in contemporary life sciences research. As the fields of chemical biology and drug discovery continue to converge, compounds like CAS No. 1342036-75-2 that bridge small molecule and biomolecular worlds will likely remain at the forefront of scientific inquiry and innovation.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd